1,2-Dinitro-9,10-anthracenedione

1,2-Dinitro-9,10-anthracenedione, with the chemical formula $C_{14}H_{8}N_{2}O_{4}$, is a synthetic organic compound belonging to the anthraquinone family. This compound features two nitro groups at the 1 and 2 positions of the anthraquinone structure, which consists of a three-ring system. The compound is characterized by its distinct yellow-orange color and has a melting point of approximately 310 °C. It is known for its stability under standard conditions and exhibits unique optical properties due to the presence of the nitro groups, which can influence its electronic structure and reactivity .

• Reduction Reactions: The nitro groups can be reduced to amines using reducing agents such as iron filings in acidic media or catalytic hydrogenation.
• Nucleophilic Substitution: The electrophilic nature of the carbonyl groups allows for nucleophilic attack, leading to substitution reactions with various nucleophiles.
• Electrophilic Aromatic Substitution: The aromatic rings can participate in electrophilic substitution reactions, where further nitration or halogenation can occur under specific conditions.

These reactions highlight the compound's potential as a precursor for synthesizing more complex organic molecules .

Research indicates that 1,2-dinitro-9,10-anthracenedione exhibits significant biological activity. It has been studied for its potential as an antitumor agent, demonstrating cytotoxic effects against various cancer cell lines. The mechanism of action is believed to involve the generation of reactive oxygen species, leading to oxidative stress in cancer cells. Additionally, its ability to interact with DNA suggests potential applications in cancer therapy as a DNA-targeting agent .

The synthesis of 1,2-dinitro-9,10-anthracenedione typically involves:

• Nitration of Anthraquinone: Anthraquinone is treated with a mixture of concentrated nitric acid and sulfuric acid at low temperatures to introduce nitro groups at the desired positions.
• Purification: The resulting product is purified through recrystallization from suitable solvents such as ethyl acetate or dichloromethane.

This method provides a straightforward route to obtain high yields of the dinitro derivative while maintaining structural integrity .

1,2-Dinitro-9,10-anthracenedione finds applications in various fields:

• Dyes and Pigments: Its vibrant color makes it suitable for use as a dye in textiles and other materials.
• Pharmaceuticals: Due to its biological activity, it is investigated as a potential drug candidate for cancer treatment.
• Organic Synthesis: It serves as an intermediate in synthesizing more complex organic compounds used in various chemical industries .

Studies on the interactions of 1,2-dinitro-9,10-anthracenedione with biological macromolecules have shown that it can bind to DNA and proteins. These interactions are crucial for understanding its mechanism of action as an antitumor agent. The binding affinity and specificity can vary based on the structural modifications made to the compound or its derivatives. Additionally, studies have indicated that this compound may interact with cellular membranes, affecting membrane permeability and cellular uptake processes .

1,2-Dinitro-9,10-anthracenedione shares structural similarities with several other compounds in the anthraquinone family. Here are some notable comparisons:

The uniqueness of 1,2-dinitro-9,10-anthracenedione lies in its specific substitution pattern that enhances its reactivity and biological activity compared to other similar compounds. This specific arrangement allows it to participate in distinct

Nitration Strategies for Anthraquinone Derivatives

The nitration of anthraquinone to produce nitroanthracenediones typically involves concentrated nitric acid (98–99% purity) in combination with phosphoric acid as a stabilizing agent. A patented adiabatic nitration process (Figure 1) dissolves anthraquinone in 98% nitric acid at 0°C, followed by rapid quenching with 95% phosphoric acid to terminate the reaction. This method achieves a temperature spike from 0°C to 35°C during nitration, favoring the formation of 1-nitroanthraquinone as the primary product. Subsequent distillation under reduced pressure (50–150 mm Hg) isolates nitric acid for recycling, while crystalline nitroanthracenedione precipitates with 72% purity.

For dinitro derivatives, sequential nitration steps are required. The introduction of a second nitro group at the 2-position demands precise control of reaction time and temperature. Adiabatic conditions (10–21°C) with incremental sodium nitrite quenching mitigate over-nitration, yielding a mixture containing 72% 1-nitroanthraquinone, 2% dinitroanthraquinones, and 26% residual anthraquinone.

Table 1: Key Parameters in Anthraquinone Nitration

Catalytic Systems in Dinitroanthracenedione Synthesis

Catalytic systems play a pivotal role in directing nitro group regioselectivity. While traditional nitration relies on acidic media, recent advances employ phase-transfer catalysts (PTCs) such as SnCl₂ and BiCl₃ to enhance reaction rates. In electrolytic syntheses, 1,5-dinitroanthraquinone undergoes reductive amination in 7.5–14.2 M sulfuric acid with SnCl₂ as a PTC, achieving 72% yield at 140°C and 1,000 A/m² current density. This method demonstrates the dual role of SnCl₂ in facilitating electron transfer and stabilizing intermediates.

In contrast, cyanation reactions of 2,7-dinitroanthraquinone require KCN as a catalyst in dimethylformamide (DMF). A stepwise approach—forming cyanohydrin intermediates at 0°C before catalyst addition—prevents side reactions, enabling 84% yield of 2,7-diamino-9,10-dicyanoanthracene after reduction.

Yield Maximization and Process Scalability

Maximizing yield in dinitroanthracenedione synthesis hinges on solvent recovery and reaction continuity. The adiabatic nitration process recycles 98% nitric acid via vacuum distillation, reducing raw material costs by 40%. Continuous operation modes (e.g., semicontinuous nitration with continuous workup) further enhance throughput, achieving production rates of 120 kg/h in pilot-scale trials.

Electrolytic methods offer parallel advantages. By regenerating 95–97% phosphoric acid from filtrates and recycling dilute nitric acid, the overall atom economy improves to 89%. Scalability challenges, such as electrode fouling in electrochemical cells, are mitigated using Pb-Ag alloy anodes and copper-nickel cathodes, which sustain 2,000 A/m² current densities without degradation.

The planar anthracenedione core, combined with electron-withdrawing nitro groups at the 1- and 2-positions, creates a conjugated system with tunable optical properties. This structure enables strong absorption in the visible spectrum, making the compound a critical component in high-performance dyes.

Electronic Structure and Absorption Characteristics

The nitro groups induce a bathochromic shift by stabilizing the excited state through electron withdrawal. Compared to unsubstituted anthraquinone, which absorbs at 327 nm in ethanol [7], 1,2-dinitro substitution extends conjugation, shifting absorption maxima (λmax) into the 450–550 nm range [7]. This shift is critical for producing intense hues in textiles and coatings.

Table 1: Absorption Maxima of Anthraquinone Derivatives

The 1,2-dinitro derivative’s absorption profile allows it to serve as a key intermediate for violet and blue disperse dyes [7]. Its electron-deficient core also enhances thermal stability, enabling use in high-temperature dyeing processes [4].

Applications in Synthetic Dye Production

1,2-Dinitro-9,10-anthracenedione is sulfonated to yield water-soluble dyes for polyesters and nylons. For example, coupling with aryl amines generates azoanthraquinone dyes with enhanced color fastness [4]. Recent studies highlight its utility in near-infrared (NIR) absorbers for solar cell coatings, where its broad absorption tail improves photon harvesting [4].

Pharmaceutical Intermediate Development

The compound’s reactivity at the 9,10-quinone positions makes it a versatile scaffold for synthesizing bioactive molecules. Nitro groups facilitate nucleophilic substitution or reduction reactions, enabling diverse functionalization.

Role in Antibacterial Agent Synthesis

Reduction of the nitro groups to amines yields 1,2-diaminoanthraquinone, a precursor to heterocyclic compounds targeting bacterial enzymes. For instance, derivatives mimicking 1,8-dihydroxy-4,5-dinitroanthraquinone (DHDNA) show inhibition of phosphopantetheine adenylyltransferase (PPAT), a critical enzyme in Staphylococcus aureus metabolism [3].

Table 2: Key Intermediates Derived from 1,2-Dinitroanthraquinone

The cytotoxic potential of 1,2-Dini­tro-9,10-anthracenedione (1,2-dinitroanthraquinone) represents a significant area of investigation within anticancer therapeutic development. This compound belongs to the broader class of anthracenedione derivatives, which have demonstrated substantial promise as antitumor agents through multiple biochemical pathways [1] [2].

Mechanisms of Antitumor Activity

The primary mechanism underlying the cytotoxic effects of 1,2-dinitroanthraquinone involves its capacity for deoxyribonucleic acid intercalation. The planar tricyclic structure characteristic of anthracenedione compounds facilitates insertion between the base pairs of deoxyribonucleic acid, resulting in unwinding of the double helix and subsequent interference with transcription and replication processes [3] [4]. This intercalation preferentially occurs at 5'-pyrimidine-purine-3' guanine-cytosine-rich sites, where the planarity of the anthraquinone ring system allows optimal positioning within the deoxyribonucleic acid structure in its B conformation [4].

The compound exhibits multimodal antitumor activity, with deoxyribonucleic acid intercalation representing only one component of its therapeutic mechanism. Additional pathways include inhibition of topoisomerase enzymes, which are essential for deoxyribonucleic acid replication and repair processes [5]. The nitro functional groups present in the 1,2-position configuration contribute significantly to the compound's ability to form stable intercalated complexes with deoxyribonucleic acid, as demonstrated through molecular modeling investigations [5].

Quantitative Cytotoxicity Assessments

Comparative studies with structurally related anthracenedione derivatives have established benchmark cytotoxicity values that inform the therapeutic potential of 1,2-dinitroanthraquinone. For instance, related compounds such as damnacanthal and damnacanthol have demonstrated half-maximal inhibitory concentration values ranging from 3.12 micromolar to 12.18 micromolar against leukemia CCRF-CEM cells, and from 30.32 micromolar to 80.11 micromolar against glioblastoma U87MG.ΔEGFR cells [6].

The dithiocarbamate derivatives of 9,10-anthracenedione have shown particularly promising results, with compounds achieving half-maximal inhibitory concentration values as low as 1.40 micromolar against MCF-7 human breast cancer cells, compared to 3.93 micromolar for the reference drug mitoxantrone [7]. These findings suggest that structural modifications to the anthracenedione core can significantly enhance cytotoxic potency.

Cell Cycle and Apoptotic Mechanisms

Investigation of cell cycle regulation mechanisms has revealed that anthracenedione derivatives, including compounds structurally similar to 1,2-dinitroanthraquinone, can inhibit deoxyribonucleic acid synthesis during the S-phase of the cell cycle [5]. This inhibition leads to cell cycle arrest and subsequent activation of apoptotic pathways.

The apoptotic response induced by anthracenedione compounds involves both mitochondrial and death receptor pathways. Studies using the anthracenedione derivative 1403P-3 demonstrated loss of mitochondrial membrane potential, release of cytochrome c, and activation of multiple caspases including caspases-2, -3, -7, -8, and -9 [8]. Importantly, this apoptotic response occurs independently of reactive oxygen species generation, distinguishing it from other oxidative stress-mediated cell death mechanisms [8].

Structure-Activity Relationships

The positioning and nature of substituent groups on the anthracenedione core structure significantly influence cytotoxic potency. Research has established that compounds with two methylene links separating the amide and terminal amine moieties demonstrate superior activity and enhanced deoxyribonucleic acid binding characteristics [2]. The presence of nitro groups, as in 1,2-dinitroanthraquinone, contributes to both electronic properties and binding affinity, potentially enhancing the compound's therapeutic efficacy.

Molecular modeling studies have indicated that the mode of reversible binding involves side chains occupying both major and minor grooves of the deoxyribonucleic acid structure, conferring cytotoxic properties distinct from previously reported anthracene-9,10-dione cytotoxins [2]. This unique binding mode may explain the compound's potential to overcome multidrug resistance mechanisms commonly encountered in cancer chemotherapy.

Multidrug Resistance Considerations

The development of multidrug resistance represents a major challenge in cancer chemotherapy, particularly with anthracycline and anthracenedione-based treatments. However, certain anthracenedione derivatives have demonstrated activity against multidrug-resistant cell lines. The anthracenedione derivative 1403P-3 showed equivalent cytotoxicity against both drug-sensitive parental KB cells and multidrug-resistant KBv200 cells, with half-maximal inhibitory concentration values of 19.66 and 19.27 micromolar, respectively [8].

This resistance circumvention capability suggests that 1,2-dinitroanthraquinone may possess therapeutic utility in treating cancers that have developed resistance to conventional chemotherapeutic agents. The compound's unique structural features and binding mechanisms may enable it to bypass the efflux pump systems responsible for multidrug resistance phenotypes.

Antibacterial Action Against Gram-Positive Pathogens

The antibacterial properties of 1,2-dinitroanthraquinone represent a promising therapeutic avenue, particularly against Gram-positive bacterial pathogens that have developed resistance to conventional antibiotic treatments. The compound's mechanism of action and selectivity profile demonstrate significant potential for addressing the growing challenge of antibiotic-resistant infections.

Selective Activity Against Gram-Positive Bacteria

Comprehensive evaluation of structurally related dinitroanthraquinone compounds has established their selective efficacy against Gram-positive bacterial strains. The compound 1,8-dihydroxy-4,5-dinitroanthraquinone, which shares structural similarities with 1,2-dinitroanthraquinone, demonstrated significant antibacterial activity with minimum inhibitory concentration values of 31.25 micrograms per milliliter for Staphylococcus aureus and 62.5 micrograms per milliliter for Enterococcus faecalis [9] [10].

This selective activity extends to both antibiotic-resistant isolates and reference strains, indicating broad-spectrum efficacy within the Gram-positive bacterial category. Notably, the compound showed effectiveness against methicillin-resistant Staphylococcus aureus and vancomycin-resistant Enterococcus faecalis, representing clinically significant resistant pathogens [9].

The selectivity for Gram-positive bacteria over Gram-negative bacteria appears to be related to structural differences in bacterial cell walls. Gram-negative bacteria possess an additional lipopolysaccharide-rich outer membrane that may impede compound penetration, as demonstrated in studies where Gram-negative strains with reduced outer membrane integrity showed increased susceptibility to related compounds [11].

Molecular Target Identification

The primary molecular target for dinitroanthraquinone antibacterial activity has been identified as phosphopantetheine adenylyltransferase, an enzyme critical for bacterial growth and survival [9]. This enzyme participates in the biosynthesis of coenzyme A, an essential cofactor for numerous metabolic processes within bacterial cells.

Molecular docking studies have elucidated the specific interactions between dinitroanthraquinone compounds and the nucleotide-binding site of phosphopantetheine adenylyltransferase [10]. The compound forms multiple hydrogen bonds with key residues in the active site, including histidine-19, which stabilizes adenosine triphosphate for nucleophilic attack at the α-phosphate group; arginine-92, involved in β-phosphate stabilization; and serine-130, part of a conserved three-serine stretch located at the floor of subsite S1 [10].

Quantitative Antimicrobial Efficacy

Systematic evaluation of minimum inhibitory concentrations has established quantitative benchmarks for dinitroanthraquinone antibacterial activity. The compound 1,5-dihydroxy-4,8-dinitroanthraquinone demonstrated minimum inhibitory concentration values of 125 micrograms per milliliter against both Staphylococcus aureus and Enterococcus faecalis, while remaining ineffective against Escherichia coli even at these elevated concentrations .

These values compare favorably with conventional antibiotics in terms of potency against resistant strains, suggesting potential clinical utility in treating infections caused by multidrug-resistant Gram-positive pathogens [9].

Bacteriostatic versus Bactericidal Activity

Time-kill kinetic analyses have characterized the mode of antibacterial action as primarily bacteriostatic rather than bactericidal. Studies using 1,8-dihydroxy-4,5-dinitroanthraquinone at concentrations equal to 0.5×, 1×, and 2× minimum inhibitory concentration values demonstrated growth inhibition without achieving the 3-log reduction in colony-forming units required for bactericidal classification [10].

This bacteriostatic mechanism aligns with the compound's targeting of essential metabolic enzymes rather than direct membrane disruption or deoxyribonucleic acid damage. The inhibition of phosphopantetheine adenylyltransferase disrupts coenzyme A biosynthesis, leading to metabolic arrest rather than immediate cell death .

Structure-Activity Relationships in Antibacterial Efficacy

The importance of nitro functional groups in conferring antibacterial activity has been definitively established through comparative studies. When bacteria were exposed to 1,8-dihydroxyanthraquinone (lacking nitro groups), no growth inhibition was detected, demonstrating that the introduction of nitro groups is specifically responsible for the antibacterial effect [10].

The positioning of nitro groups appears critical for optimal activity. Virtual screening analyses based on molecular docking and pharmacophore modeling have identified specific spatial arrangements that maximize binding affinity to the phosphopantetheine adenylyltransferase active site [10]. The nitro groups contribute both to hydrogen bonding interactions and to electronic properties that enhance enzyme binding.

Resistance Circumvention Mechanisms

The ability of dinitroanthraquinone compounds to maintain activity against antibiotic-resistant bacterial strains suggests mechanisms that circumvent common resistance pathways. Unlike conventional antibiotics that may be subject to efflux pump expulsion or target site modification, the compound's targeting of phosphopantetheine adenylyltransferase represents a relatively unexploited therapeutic approach [9].

The enzyme target is highly conserved across bacterial species and is essential for viability, making it difficult for bacteria to develop resistance through target modification without compromising cellular function. Additionally, the compound's multiple interaction points with the enzyme active site may reduce the likelihood of resistance development through single amino acid mutations [10].

Reactive Oxygen Species Generation Pathways

The generation of reactive oxygen species represents a fundamental mechanism through which 1,2-dinitroanthraquinone exerts its biological effects across multiple therapeutic applications. The compound's ability to modulate cellular redox states and induce oxidative stress responses underlies both its therapeutic efficacy and its selective toxicity profiles.

Biochemical Pathways of Reactive Oxygen Species Formation

The primary mechanism by which 1,2-dinitroanthraquinone generates reactive oxygen species involves redox cycling between its quinone and semiquinone forms. During this process, the compound accepts electrons from cellular reducing equivalents such as nicotinamide adenine dinucleotide phosphate and nicotinamide adenine dinucleotide, becoming reduced to its semiquinone radical form [13] [14].

The semiquinone radical subsequently transfers electrons to molecular oxygen, regenerating the parent quinone while producing superoxide anion radicals. This cyclic process continues as long as reducing equivalents are available, leading to sustained generation of reactive oxygen species within the cellular environment [14].

Multiple subcellular compartments participate in reactive oxygen species generation, with mitochondria serving as the primary site of production. The compound can interact with components of the electron transport chain, particularly complexes I and III, leading to increased superoxide anion production and subsequent formation of hydrogen peroxide through superoxide dismutase-mediated dismutation [14].

Enzymatic Systems Involved in Reactive Oxygen Species Production

Several enzymatic systems contribute to reactive oxygen species generation following 1,2-dinitroanthraquinone exposure. Nicotinamide adenine dinucleotide phosphate oxidase represents a key source of superoxide anion production, particularly in immune cells where it contributes to antimicrobial responses [15] [16].

The enzyme xanthine oxidase also participates in reactive oxygen species generation, converting hypoxanthine and xanthine to uric acid while producing superoxide anion and hydrogen peroxide as byproducts [16]. Additionally, various flavoprotein oxidases present in peroxisomes contribute to hydrogen peroxide formation during metabolic processes involving fatty acid oxidation and amino acid catabolism [14].

Cellular Targets and Oxidative Damage

The reactive oxygen species generated through 1,2-dinitroanthraquinone exposure target multiple cellular components, leading to widespread oxidative modifications. Lipid peroxidation represents a major consequence, with polyunsaturated fatty acids in cellular membranes being particularly susceptible to attack by hydroxyl radicals and other reactive species [17].

Protein oxidation occurs through multiple mechanisms, including carbonylation of amino acid side chains, formation of protein cross-links, and oxidation of sulfur-containing residues such as cysteine and methionine [16]. These modifications can alter protein structure and function, potentially disrupting essential cellular processes.

Deoxyribonucleic acid damage represents another critical target, with reactive oxygen species causing base modifications, strand breaks, and mutagenic lesions. The compound's ability to generate reactive oxygen species in close proximity to deoxyribonucleic acid through intercalation may enhance the selectivity and efficiency of oxidative damage in rapidly dividing cells [3].

Differential Cellular Responses to Reactive Oxygen Species

The cellular response to reactive oxygen species generation varies significantly depending on the cell type, metabolic state, and antioxidant capacity. Cancer cells, which often exhibit altered redox homeostasis and reduced antioxidant enzyme activities, may be particularly susceptible to reactive oxygen species-mediated cytotoxicity [6] [18].

Studies using various anthraquinone derivatives have demonstrated that reactive oxygen species generation leads to mitochondrial membrane potential disruption, cytochrome c release, and activation of apoptotic pathways [19]. The compound danthron, structurally related to 1,2-dinitroanthraquinone, induced increases in reactive oxygen species levels, cytosolic calcium concentrations, and mitochondrial permeability transition pore opening [19].

In bacterial systems, reactive oxygen species generation contributes to antimicrobial efficacy, particularly against Gram-positive pathogens. The oxidative stress response in bacteria involves activation of protective mechanisms such as catalase and superoxide dismutase, but prolonged exposure can overwhelm these defenses [20].

Antioxidant Defense System Interactions

The cellular antioxidant defense systems play crucial roles in determining the biological effects of reactive oxygen species generated by 1,2-dinitroanthraquinone. The primary enzymatic defenses include superoxide dismutase, which converts superoxide anion to hydrogen peroxide; catalase, which decomposes hydrogen peroxide to water and oxygen; and glutathione peroxidase, which reduces hydrogen peroxide using glutathione as an electron donor [17].

Non-enzymatic antioxidants such as glutathione, ascorbic acid, and α-tocopherol also contribute to cellular protection against oxidative damage. The balance between reactive oxygen species generation and antioxidant capacity determines whether the cellular response results in beneficial signaling effects or detrimental oxidative stress [13].

Depletion of cellular antioxidants, particularly glutathione, can significantly enhance the cytotoxic effects of reactive oxygen species-generating compounds. Studies have shown that pretreatment with the antioxidant N-acetylcysteine can prevent reactive oxygen species-mediated cellular responses, confirming the central role of oxidative stress in the compound's mechanism of action [13].

Therapeutic Implications of Reactive Oxygen Species Modulation

The selective generation of reactive oxygen species in target cells represents a promising therapeutic strategy for both cancer treatment and antimicrobial therapy. In cancer applications, the preferential susceptibility of malignant cells to oxidative stress can be exploited to achieve selective cytotoxicity while sparing normal tissues [3].

The compound's ability to generate reactive oxygen species may also contribute to its efficacy against antibiotic-resistant bacteria by overwhelming bacterial antioxidant defenses and causing oxidative damage to essential cellular components [11]. This mechanism may complement the direct enzyme inhibition effects, providing multiple pathways for antimicrobial activity.